Cas no 34352-86-8 (Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-)

Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- structure
34352-86-8 structure
Product Name:Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-
CAS No:34352-86-8
MF:C13H18
MW:174.282023906708
CID:1462368
PubChem ID:10176333
Update Time:2025-04-20

Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-
    • 1-(2-methylpropyl)-4-prop-1-en-2-ylbenzene
    • 1-(2-methylpropyl)-4-(prop-1-en-2-yl)benzene
    • 34352-86-8
    • 4-isobutyl-alpha-methylstyrene
    • MXWQCJIFJKBTOT-UHFFFAOYSA-N
    • 2-(4-isobutylphenyl)propene
    • AKOS013993821
    • DTXSID00436406
    • Inchi: 1S/C13H18/c1-10(2)9-12-5-7-13(8-6-12)11(3)4/h5-8,10H,3,9H2,1-2,4H3
    • InChI Key: MXWQCJIFJKBTOT-UHFFFAOYSA-N
    • SMILES: C(C)(C)CC1C=CC(C(=C)C)=CC=1

Computed Properties

  • Exact Mass: 174.14094
  • Monoisotopic Mass: 174.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.